Cas no 620103-94-8 (N,5-dimethyl-N-phenylthiophene-2-sulfonamide)

• Product Name: N,5-dimethyl-N-phenylthiophene-2-sulfonamide
• CAS No: 620103-94-8
• MF: C₁₂H₁₃NO₂S₂
• MW: 267.367120504379
• CID: 6571864
• PubChem ID: 2090977
• Update Time: 2025-10-30

N,5-dimethyl-N-phenylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,5-dimethyl-N-phenylthiophene-2-sulfonamide
• N,5-dimethyl-N-phenyl-2-thiophenesulfonamide
• 2-Thiophenesulfonamide, N,5-dimethyl-N-phenyl-

• Inchi： 1S/C12H13NO2S2/c1-10-8-9-12(16-10)17(14,15)13(2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key： IMVQGXXLNRKHKY-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C2=CC=CC=C2)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 267.03877100g/mol
• Monoisotopic Mass: 267.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 406.5±47.0 °C(Predicted)
• pka: -2.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N,5-dimethyl-N-phenylthiophene-2-sulfonamide

Introduction to N,5-dimethyl-N-phenylthiophene-2-sulfonamide (CAS No. 620103-94-8)

N,5-dimethyl-N-phenylthiophene-2-sulfonamide, a compound with the chemical formula C₁₃H₁₃NO₂S, is a derivative of thiophene that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its unique structural properties, which make it a promising candidate for various biological and chemical applications. The presence of both methyl and phenyl groups in its molecular structure contributes to its distinct reactivity and potential utility in synthetic chemistry.

The CAS No. 620103-94-8 of this compound provides a unique identifier that ensures consistency and accuracy in scientific literature and databases. This numerical code is essential for researchers to locate and reference the compound accurately, facilitating collaboration and knowledge sharing across different institutions and disciplines.

In recent years, the pharmaceutical industry has seen a surge in interest for thiophene derivatives due to their diverse biological activities. N,5-dimethyl-N-phenylthiophene-2-sulfonamide has been studied for its potential role in modulating various biological pathways, particularly those involving inflammation and oxidative stress. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable tool in the development of novel therapeutic agents.

One of the most compelling aspects of N,5-dimethyl-N-phenylthiophene-2-sulfonamide is its structural versatility. The thiophene core provides a scaffold that can be modified in numerous ways to tailor its biological activity. Researchers have explored various derivatives of this compound to enhance its potency and selectivity. For instance, modifications at the nitrogen and sulfur atoms have been shown to significantly alter its interaction with biological targets.

The synthesis of N,5-dimethyl-N-phenylthiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of N,5-dimethyl-N-phenylthiophene-2-sulfonamide. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers design more effective derivatives. These computational approaches complement experimental work by predicting potential drug candidates with high accuracy.

The pharmacological profile of N,5-dimethyl-N-phenylthiophene-2-sulfonamide has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its potential therapeutic applications. For example, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. Additionally, its ability to scavenge reactive oxygen species suggests that it may be useful in treating oxidative stress-related disorders.

Another area of interest is the use of N,5-dimethyl-N-phenylthiophene-2-sulfonamide as a scaffold for drug discovery. Its unique structure allows for the introduction of various functional groups without compromising its core framework. This flexibility has enabled researchers to develop libraries of derivatives with tailored properties for high-throughput screening assays.

The toxicological profile of this compound is also an important consideration in its development as a potential therapeutic agent. Preliminary toxicology studies have indicated that N,5-dimethyl-N-phenylthiophene-2-sulfonamide exhibits low toxicity at relevant concentrations. However, further studies are necessary to fully assess its safety profile before clinical trials can be initiated.

The future directions for research on N,5-dimethyl-N-phenylthiophene-2-sulfonamide are multifaceted. Ongoing studies aim to optimize its synthesis for large-scale production while maintaining high purity standards. Additionally, efforts are being made to explore new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties.

In conclusion,N,5-dimethyl-N-phenylthiophene-2-sulfonamide (CAS No. 620103-94-8) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, N, 5, dimethyl, N, phenylthiophene, 2, sulfonamide holds great potential for contributing to the discovery of novel therapeutic agents that address various health challenges.